Cas no 355816-06-7 ((1-Ethylpropyl)(2,3,4-trimethoxybenzyl)amine)

• Product Name: (1-Ethylpropyl)(2,3,4-trimethoxybenzyl)amine
• CAS No: 355816-06-7
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 1085591
• PubChem ID: 775218
• Update Time: 2025-04-20

(1-Ethylpropyl)(2,3,4-trimethoxybenzyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4-Trimethoxybenzyl)pentan-3-amine
• N-[(2,3,4-trimethoxyphenyl)methyl]pentan-3-amine
• (1-Ethyl-propyl)-(2,3,4-trimethoxy-benzyl)-amine
• benzenemethanamine, N-(1-ethylpropyl)-2,3,4-trimethoxy-
• PENTAN-3-YL[(2,3,4-TRIMETHOXYPHENYL)METHYL]AMINE
• Oprea1_805187
• CHEMBRDG-BB 5548612
• Oprea1_366265
• N-(1-ETHYLPROPYL)-N-(2,3,4-TRIMETHOXYBENZYL)AMINE
• 355816-06-7
• (1-ETHYLPROPYL)(2,3,4-TRIMETHOXYBENZYL)AMINE
• AKOS000227060
• DTXSID30354508
• STK171194
• DB-200053
• (1-Ethylpropyl)(2,3,4-trimethoxybenzyl)amine

• Inchi： 1S/C15H25NO3/c1-6-12(7-2)16-10-11-8-9-13(17-3)15(19-5)14(11)18-4/h8-9,12,16H,6-7,10H2,1-5H3
• InChI Key： PNZXLXZPHYLETK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CNC(CC)CC)OC)OC

Computed Properties

• Exact Mass: 267.18355
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines